Cas no 5194-32-1 (2-Methylpyrimidine-5-carboxylic acid)

2-Methylpyrimidine-5-carboxylic acid is a heterocyclic organic compound featuring a pyrimidine ring substituted with a methyl group at the 2-position and a carboxylic acid functional group at the 5-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. Its carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, and other functionalized derivatives. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its precise molecular framework is valuable in medicinal chemistry for designing targeted molecules, including kinase inhibitors and other biologically active compounds.
2-Methylpyrimidine-5-carboxylic acid structure
5194-32-1 structure
Product Name:2-Methylpyrimidine-5-carboxylic acid
CAS No:5194-32-1
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD08235210
CID:45602
PubChem ID:329776827
Update Time:2025-06-07

2-Methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methylpyrimidine-5-carboxylic acid
    • 2-Methyl-5-pyrimidinecarboxylic acid
    • 2-Methyl-5-pyrimidinecarboxylic acid,2-Methyl-5-pyrimidinecarboxylic acid
    • 2-Methyl-Pyrimidine-5-Carboxylic Acid
    • 2-Methyl-pyrimidin-5-carbonsaeure
    • 2-methylpyrimidine-5-carboxylic acid(SALTDATA: 0.2H2O)
    • 2-METYL-5-PYRIMIDINECARBOXYLIC ACID
    • 2-propyl-pyrimidine-5-carboxylic acid
    • 5-PyriMidinecarboxylic acid,2-Methyl
    • 2-Methyl-5-pyrimidinecarboxylicacid
    • PS-5721
    • PB27884
    • AM20100275
    • 2-methylpyrimidine-5-carboxylicacid
    • MFCD08235210
    • BB 0240285
    • NMGIXZFBQPETOK-UHFFFAOYSA-N
    • EN300-64298
    • J-510098
    • CL1902
    • AKOS000284163
    • A7643
    • SY007653
    • SCHEMBL185619
    • 2-Methylpyrimidine-5-carboxylic acid, AldrichCPR
    • 5-PYRIMIDINECARBOXYLIC ACID, 2-METHYL-
    • DTXSID50546347
    • FT-0601816
    • 5194-32-1
    • AC-3605
    • CS-W016511
    • F2167-0021
    • BCP26989
    • STL553824
    • BBL100254
    • DB-024771
    • MDL： MFCD08235210
    • Inchi： 1S/C6H6N2O2/c1-4-7-2-5(3-8-4)6(9)10/h2-3H,1H3,(H,9,10)
    • InChI Key： NMGIXZFBQPETOK-UHFFFAOYSA-N
    • SMILES： OC(C1C=NC(C)=NC=1)=O
    • BRN： 508773

Computed Properties

  • Exact Mass: 138.04300
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.319
  • Melting Point: 195-198°C
  • Boiling Point: 292.5°C at 760 mmHg
  • Flash Point: 292.5 °C at 760 mmHg
  • Refractive Index: 1.567
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 63.08000
  • LogP: 0.48320

2-Methylpyrimidine-5-carboxylic acid Security Information

2-Methylpyrimidine-5-carboxylic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylpyrimidine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M240A-5g
2-Methylpyrimidine-5-carboxylic acid
 5194-32-1 99%
5g
 ￥384.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M240A-1g
2-Methylpyrimidine-5-carboxylic acid
 5194-32-1 99%
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Fluorochem
066250-1g
2-Methylpyrimidine-5-carboxylic acid
 5194-32-1 97%
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 ￡28.00 2022-03-01
Fluorochem
066250-5g
2-Methylpyrimidine-5-carboxylic acid
 5194-32-1 97%
5g
 ￡79.00 2022-03-01
abcr
AB467456-1 g
2-Methylpyrimidine-5-carboxylic acid, min. 95%; .
 5194-32-1
1g
 €94.10 2023-07-18
abcr
AB467456-5 g
2-Methylpyrimidine-5-carboxylic acid, min. 95%; .
 5194-32-1
5g
 €186.30 2023-07-18
abcr
AB467456-10 g
2-Methylpyrimidine-5-carboxylic acid, min. 95%; .
 5194-32-1
10g
 €269.00 2023-07-18
abcr
AB467456-25 g
2-Methylpyrimidine-5-carboxylic acid, min. 95%; .
 5194-32-1
25g
 €465.60 2023-07-18
abcr
AB467456-50 g
2-Methylpyrimidine-5-carboxylic acid, min. 95%; .
 5194-32-1
50g
 €561.90 2022-06-10
Apollo Scientific
OR6294-5g
2-Methylpyrimidine-5-carboxylic acid
 5194-32-1 97%
5g
 £120.00 2023-09-02

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